(2S)-2-[[tert-Butyldimethylsilyloxy]methyl]-4-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester

• IUPAC Name: tert-butyl (2S)-2-[[tert-butyl(dimethyl)silyl]oxymethyl]-4-oxopyrrolidine-1-carboxylate
• InChI: InChI=1S/C16H31NO4Si/c1-15(2,3)21-14(19)17-10-13(18)9-12(17)11-20-22(7,8)16(4,5)6/h12H,9-11H2,1-8H3/t12-/m0/s1
• InChI Key: WYTKTRHPVBKXRU-LBPRGKRZSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(=O)CC1CO[Si](C)(C)C(C)(C)C
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC(=O)C[C@H]1CO[Si](C)(C)C(C)(C)C
• Molecular Formula: C16H31NO4Si
• Molecular Weight: 329.51 g/mol

Description

(2S)-2-[[tert-Butyldimethylsilyloxy]methyl]-4-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester, also known as (2S)-2-[[tert-Butyldimethylsilyloxy]methyl]-4-oxo-1-pyrrolidinecarboxylic Acid tert-Butyl Ester, is a useful research compound. Its molecular formula is C16H31NO4Si and its molecular weight is 329.51 g/mol. The purity is usually 95%.
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Scientific Research Applications

Environmental Behavior and Fate of Similar Chemical Compounds

Research on parabens, similar to the tert-butyl and silyloxy groups in the compound, shows that despite effective removal from wastewater, these compounds are ubiquitous in surface water and sediments due to their continuous introduction into the environment and their use in consumer products. The presence of phenolic hydroxyl groups in parabens enables reactions with free chlorine, leading to halogenated by-products more stable and persistent than their parent compounds, necessitating further studies on their toxicity (Haman et al., 2015).

Biodegradation and Fate of Ethers

Ethers such as ethyl tert-butyl ether (ETBE) undergo biodegradation through processes involving microorganisms capable of degrading ETBE aerobically as a carbon and energy source or via cometabolism. This biodegradation is essential for removing such compounds from the environment, highlighting the importance of understanding microbial interactions with chemical compounds for environmental remediation (Thornton et al., 2020).

Synthesis and Application Potential in Biopolymers

The modification and synthesis of biopolymers through chemical routes, including esterification and other reactions, provide insights into the potential applications of complex esters in creating materials with specific properties. Research into xylan derivatives, for instance, showcases the diversity of chemical modifications possible for creating ethers and esters with applications ranging from drug delivery to industrial additives (Petzold-Welcke et al., 2014).